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Compound of Interest

Compound Name: Octacosane-d58

Cat. No.: B097361

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise and precise determination of the molecular weight of
Octacosane-d58, a deuterated analog of octacosane. The information herein is foundational
for researchers utilizing this stable isotope-labeled compound in various applications, including
metabolic studies, pharmacokinetic analysis, and as an internal standard in mass
spectrometry-based quantification.

Chemical Identity and Formula

Octacosane-d58 is a saturated hydrocarbon in which all 58 hydrogen atoms of octacosane
have been replaced with deuterium atoms. This isotopic substitution is critical for its use as a
tracer and internal standard.

Compound Name Chemical Formula

Octacosane-d58 C2sDss

Determination of Molecular Weight

The molecular weight of a molecule is the sum of the atomic weights of its constituent atoms.
For Octacosane-d58, this calculation involves the atomic weights of carbon and the heavy
isotope of hydrogen, deuterium (D or 2H).
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Atomic Weights of Constituent Elements

The precise atomic weights of carbon and deuterium are essential for an accurate molecular
weight calculation.

Element Isotope Atomic Weight (Da)
Carbon 12C (natural abundance) 12.011
Hydrogen 2H (Deuterium) 2.0141017926[1]

Calculation Protocol

The molecular weight of Octacosane-d58 (C2sDss) is calculated as follows:

(Number of Carbon atoms x Atomic weight of Carbon) + (Number of Deuterium atoms x Atomic
weight of Deuterium)

= (28 x 12.011) + (58 x 2.0141017926)

= 336.308 + 116.8179039708

=453.1259039708 Da

For practical laboratory use, the molecular weight is often rounded to two decimal places.

Summary of Quantitative Data

The key quantitative data for Octacosane-d58 is summarized below for easy reference.

Parameter Value
Molecular Formula C2sDss[2][3][4]
Calculated Molecular Weight 453.1259 Da
Commonly Cited Molecular Weight 453.12[2]

Logical Workflow for Molecular Weight Calculation
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The following diagram illustrates the straightforward process of calculating the molecular weight

Identify Molecular Formula
C28Dss

tep 1

of Octacosane-d58.

Determine Atomic Weights

C=12.011 Da
D =2.0141 Da
Step 2a Step 2b
Calculate Contribution of Carbon Calculate Contribution of Deuterium
28 *12.011 = 336.308 Da 58 * 2.0141 =116.8178 Da
Step 3 Step 3
Result

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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